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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033 Get Quote

While C.I. Direct Blue 75 is a well-established trisazo dye in the textile, paper, and leather

industries, a comprehensive review of scientific literature reveals a significant gap in its

documented use within research and drug development. This technical overview serves to

summarize the existing knowledge of C.I. Direct Blue 75 and highlight the current lack of in-

depth research applications, quantitative experimental data, and established methodologies for

its use in a laboratory setting.

C.I. Direct Blue 75, also known by its Colour Index number 34220, is primarily recognized for

its properties as a direct dye, meaning it can be applied directly to cellulosic fibers without the

need for a mordant.[1][2] Its molecular structure, characterized by three azo (-N=N-) groups,

places it in the trisazo class of dyes.[3] While the broader category of azo dyes has found some

applications in biomedical research, specific data for C.I. Direct Blue 75 remains elusive.

General Properties
A summary of the general and industrial properties of C.I. Direct Blue 75 is presented below. It

is important to note that this information is derived from industrial application data and not from

specific research-focused studies.
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Property Value Reference

C.I. Name Direct Blue 75 [3]

C.I. Number 34220 [3]

Chemical Class Trisazo [3]

Appearance Blue Powder [1]

Solubility Soluble in water [1]

Light Fastness 4-5 [1]

Washing Fastness 2-3 [1]

Primary Applications Paper, Textile, Leather [1][2]

Research Applications: A Notable Absence
Extensive searches of scientific databases for research applications of C.I. Direct Blue 75,

including its use in biological staining, toxicology studies beyond general safety, or as a

photosensitizer, did not yield specific, replicable experimental protocols or quantitative data.

While other direct dyes such as Direct Blue 1, Direct Blue 15, Direct Blue 78, and Direct Blue

243 have been noted for their use in biological staining, no such literature currently exists for

C.I. Direct Blue 75.[4]

Similarly, detailed toxicology studies providing insights into its cellular or molecular

mechanisms of action are not publicly available. The existing toxicology information is generally

related to industrial handling and safety rather than in-depth scientific investigation.

The potential for trisazo dyes to modulate signaling pathways is an emerging area of interest;

however, there is no current research that specifically implicates C.I. Direct Blue 75 in any

such activity.

Future Research Directions
The absence of published research on C.I. Direct Blue 75 presents an open field for

investigation. Potential areas of exploration could include:
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Histological Staining: Evaluating its efficacy as a stain for various biological tissues and

comparing its performance to other established direct dyes.

Cellular Imaging: Investigating its potential as a fluorescent probe for cellular components,

given that some related dyes exhibit fluorescent properties.

Photodynamic Therapy: Assessing any photosensitizing properties that could be harnessed

for therapeutic applications.

Toxicological Profiling: Conducting in-depth studies to understand its interactions with cellular

systems and signaling pathways.

Conclusion
For researchers, scientists, and drug development professionals, C.I. Direct Blue 75
represents an unexplored chemical entity. While its industrial applications are well-documented,

its utility in a research context remains to be established. The information provided here serves

as a baseline of current knowledge, which is presently limited to its identity as a commercial

dye. Future investigations are required to unlock any potential biological or therapeutic

applications of this compound. Without published research data, the creation of detailed

experimental protocols, quantitative data tables, or signaling pathway diagrams is not feasible

at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Direct Blue 75: Uncharted Territory in Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553033#what-is-c-i-direct-blue-75-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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